Cas no 2229185-43-5 (methyl 3-(3-fluoropyridin-2-yl)-2-hydroxy-3-methylbutanoate)

• Product Name: methyl 3-(3-fluoropyridin-2-yl)-2-hydroxy-3-methylbutanoate
• CAS No: 2229185-43-5
• MF: C₁₁H₁₄FNO₃
• MW: 227.23216676712
• CID: 6526906
• PubChem ID: 165709564
• Update Time: 2025-05-21

methyl 3-(3-fluoropyridin-2-yl)-2-hydroxy-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3-fluoropyridin-2-yl)-2-hydroxy-3-methylbutanoate
• EN300-1790097
• 2229185-43-5

• Inchi： 1S/C11H14FNO3/c1-11(2,9(14)10(15)16-3)8-7(12)5-4-6-13-8/h4-6,9,14H,1-3H3
• InChI Key： UWPDVESRJJQRDV-UHFFFAOYSA-N
• SMILES： FC1=CC=CN=C1C(C)(C)C(C(=O)OC)O

Computed Properties

• Exact Mass: 227.09577147g/mol
• Monoisotopic Mass: 227.09577147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 59.4Ų

Additional information on methyl 3-(3-fluoropyridin-2-yl)-2-hydroxy-3-methylbutanoate

Exploring Methyl 3-(3-Fluoropyridin-2-yl)-2-Hydroxy-3-Methylbutanoate (CAS No. 2229185-43-5): A Versatile Compound in Modern Chemistry

In the ever-evolving field of organic chemistry, methyl 3-(3-fluoropyridin-2-yl)-2-hydroxy-3-methylbutanoate (CAS No. 2229185-43-5) has emerged as a compound of significant interest. This ester derivative, characterized by its unique fluoropyridine and hydroxybutanoate moieties, offers a wide range of applications in pharmaceuticals, agrochemicals, and material science. Its structural complexity and functional groups make it a valuable intermediate for synthesizing more complex molecules, aligning with the growing demand for high-performance chemical building blocks.

The compound's fluorinated pyridine ring is particularly noteworthy, as fluorination often enhances bioavailability and metabolic stability in drug design. Researchers are increasingly focusing on fluorinated compounds due to their potential in addressing challenges like drug resistance and improving target specificity. With the rise of precision medicine and green chemistry, methyl 3-(3-fluoropyridin-2-yl)-2-hydroxy-3-methylbutanoate stands out as a candidate for sustainable synthesis routes and innovative therapeutic applications.

From an industrial perspective, this compound is gaining traction in the development of crop protection agents. The 3-fluoropyridin-2-yl group contributes to the molecule's ability to interact with biological targets, making it a promising scaffold for next-generation pesticides. As global agriculture faces pressures from climate change and pest resistance, the demand for efficient and environmentally friendly agrochemicals has never been higher. This compound’s potential to address these needs positions it as a key player in the future of sustainable farming.

In material science, the ester and hydroxyl functionalities of methyl 3-(3-fluoropyridin-2-yl)-2-hydroxy-3-methylbutanoate enable its use in polymer modification and specialty coatings. The compound’s ability to introduce fluorinated groups into polymers can enhance properties such as thermal stability, chemical resistance, and surface energy. These attributes are critical for industries ranging from electronics to renewable energy, where advanced materials are in high demand.

For synthetic chemists, the compound’s multifunctional structure presents exciting opportunities for cascade reactions and stereoselective synthesis. Its hydroxybutanoate segment is particularly useful in asymmetric catalysis, a field that has seen rapid growth due to its importance in producing enantiomerically pure pharmaceuticals. The integration of AI-driven retrosynthesis tools has further accelerated the exploration of this compound’s synthetic pathways, making it a hot topic in computational chemistry forums.

Environmental and regulatory considerations are also shaping the conversation around methyl 3-(3-fluoropyridin-2-yl)-2-hydroxy-3-methylbutanoate. With increasing scrutiny on chemical safety and lifecycle assessment, researchers are investigating its biodegradability and ecological impact. The compound’s potential for low-toxicity applications aligns with the principles of green chemistry, a trend dominating modern chemical research.

As the scientific community continues to explore CAS No. 2229185-43-5, its versatility ensures it remains relevant across multiple disciplines. Whether in drug discovery, agrochemical innovation, or advanced materials, this compound exemplifies the intersection of traditional chemistry and cutting-edge technology. Its story is still being written, with each new study adding to its potential as a cornerstone of 21st-century chemical solutions.